Cas no 2097978-39-5 (2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole)

• Product Name: 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole
• CAS No: 2097978-39-5
• MF: C₁₉H₂₈N₂
• MW: 284.439024925232
• CID: 5057122
• Update Time: 2025-10-29

2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole
• 5-benzyl-4-cyclopentyl-2-methyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C19H28N2/c1-20-12-17-13-21(11-15-7-3-2-4-8-15)19(18(17)14-20)16-9-5-6-10-16/h2-4,7-8,16-19H,5-6,9-14H2,1H3
• InChI Key： LPZLQOCSUCFYQY-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2CN(C)CC2C1C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.8
• Topological Polar Surface Area: 6.5

Additional information on 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole

Introduction to 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2097978-39-5)

2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole, with the CAS number 2097978-39-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of octahydropyrrolo[3,4-c]pyrroles, which are known for their unique structural features and biological activities. The presence of a benzyl group and a cyclopentyl moiety further enhances its chemical diversity and functional versatility.

The structural complexity of 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole makes it an intriguing subject for synthetic chemists and medicinal chemists alike. Recent studies have focused on the synthesis and characterization of this compound, as well as its potential therapeutic applications. One of the key areas of interest is its interaction with various biological targets, particularly in the context of neurological disorders and cancer.

In the realm of neurological disorders, 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has shown promise as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2022) highlighted its ability to selectively bind to serotonin receptors, which are implicated in conditions such as depression and anxiety. This selective binding property suggests that the compound could be developed into a novel therapeutic agent for treating these disorders.

Beyond its potential in neurology, 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has also been investigated for its anti-cancer properties. A study conducted by the National Cancer Institute (2021) demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation, making it a promising candidate for further preclinical and clinical evaluation.

The synthesis of 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has been optimized through various synthetic routes, each with its own advantages and challenges. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the benzyl and cyclopentyl groups onto the core octahydropyrrolo[3,4-c]pyrrole scaffold. This method has been shown to be highly efficient and scalable, facilitating the production of this compound for both research and potential commercial applications.

In addition to its therapeutic potential, 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole has also been studied for its pharmacokinetic properties. Research published in the Journal of Pharmaceutical Sciences (2023) indicated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

The safety profile of 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole is another important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety assessments will be necessary as it progresses through clinical trials.

In conclusion, 2-Benzyl-1-cyclopentyl-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2097978-39-5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.